Cas no 2580096-98-4 (rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-1,2-dimethylcyclobutane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-1,2-dimethylcyclobutane-1-carboxylic acid
• CAS No: 2580096-98-4
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD33019894
• CID: 5361792
• PubChem ID: 155858395
• Update Time: 2025-10-24

rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-1,2-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1,2-Dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• Z4637212630
• rac-(1R,2S)-2-{[(tert-butoxy)carbonyl]amino}-1,2-dimethylcyclobutane-1-carboxylic acid
• rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-1,2-dimethylcyclobutane-1-carboxylic acid

• MDL： MFCD33019894
• Inchi： 1S/C12H21NO4/c1-10(2,3)17-9(16)13-12(5)7-6-11(12,4)8(14)15/h6-7H2,1-5H3,(H,13,16)(H,14,15)/t11-,12-/m0/s1
• InChI Key： FLGLCFCRDDQZCL-RYUDHWBXSA-N
• SMILES： OC([C@]1(C)CC[C@]1(C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6

Additional information on rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-1,2-dimethylcyclobutane-1-carboxylic acid

Rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-1,2-dimethylcyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-1,2-dimethylcyclobutane-1-carboxylic acid, identified by the CAS registry number 2580096-98-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino acids and is characterized by its unique stereochemistry and functional groups. The molecule features a cyclobutane ring system with two methyl groups and a carboxylic acid moiety, along with a tert-butoxycarbonyl (Boc) protected amino group. These structural elements contribute to its versatility in synthetic chemistry and its potential as an intermediate in drug discovery.

The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclobutane ring through either thermal or photochemical methods. The stereochemistry at the 1R and 2S positions is critical for its biological activity and selectivity. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, making it more accessible for research purposes. The Boc protecting group is commonly used to stabilize the amino functionality during synthesis, ensuring that the reactive amine remains inert until deprotection is required.

One of the most promising applications of this compound lies in its role as an intermediate in peptide synthesis. The presence of both a carboxylic acid and an amino group makes it an ideal candidate for forming peptide bonds under appropriate coupling conditions. Additionally, the cyclobutane ring introduces rigidity into the molecule, which can be advantageous in modulating pharmacokinetic properties such as bioavailability and stability. Recent studies have explored the use of this compound in designing bioactive molecules with enhanced potency against various therapeutic targets.

From a structural standpoint, the molecule's chirality plays a pivotal role in its interactions with biological systems. The (1R,2S) configuration ensures specific stereochemical interactions that are essential for binding to target proteins or enzymes. This stereochemical specificity has been leveraged in recent research to develop enantiomerically pure compounds for use in asymmetric induction studies. Furthermore, the tert-butoxycarbonyl group provides a means for controlled deprotection during synthetic sequences, allowing for precise modulation of reactivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and conformational dynamics of this compound. Molecular modeling studies have revealed that the cyclobutane ring adopts a puckered geometry that minimizes strain while maintaining sufficient flexibility for interaction with biomolecules. These findings have informed the design of analogs with improved pharmacodynamic profiles, highlighting the importance of understanding molecular geometry in drug design.

In terms of analytical characterization, this compound can be thoroughly studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. NMR spectroscopy is particularly useful for determining the stereochemistry and confirming the presence of specific functional groups. X-ray crystallography has been employed to elucidate the three-dimensional structure of this compound, providing critical information about its packing motifs and intermolecular interactions.

The environmental impact and biodegradability of this compound are also areas of growing interest. Given its potential use in pharmaceuticals, understanding its fate in natural environments is crucial for minimizing ecological risks. Recent studies have focused on assessing its biodegradation pathways under various conditions, with promising results indicating that it can undergo microbial degradation under aerobic conditions.

In conclusion, rac-(1R,2S)-2-{(tert-butoxy)carbonylamino}-1,2-dimethylcyclobutane-1-carboxylic acid (CAS No: 2580096-98-4) represents a valuable building block in organic synthesis with diverse applications across chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it an attractive candidate for developing advanced materials and bioactive compounds. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key intermediate in modern chemical synthesis.